2-Amino-4-(4-bromophenyl)thiazole
Overview
Description
2-Amino-4-(4-bromophenyl)thiazole is a compound with the molecular formula C9H7BrN2S and a molecular weight of 255.14 . It appears as a yellowish-orange powder .
Synthesis Analysis
This compound can be synthesized via several routes. One method involves the Gabriel synthesis using Lawesson reagent . Another method involves the reaction of thiourea with 4-nitrophenyl bromide or 4-bromophenyl bromide in absolute methanol .Molecular Structure Analysis
The molecular structure of 2-Amino-4-(4-bromophenyl)thiazole was determined by single-crystal X-ray diffraction . The torsion angles, bond lengths, and bond strengths between the planes of the thiazole and phenyl rings were optimized by theoretical calculations .Physical And Chemical Properties Analysis
2-Amino-4-(4-bromophenyl)thiazole has a molecular weight of 255.14 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . Its exact mass is 253.95133 g/mol .Scientific Research Applications
Antimicrobial Applications
2-Amino-4-(4-bromophenyl)thiazole has shown promising results in antimicrobial studies. It has been tested for antibacterial activity against Gram-negative bacteria and demonstrated potent antifungal activity against strains such as Candida albicans and Candida glabrata .
Anticancer Applications
This compound has also been evaluated for its anticancer properties. Studies have tested its effectiveness against oestrogen receptor-positive human breast adenocarcinoma cell lines (MCF7) and have shown selective action towards human glioblastoma and melanoma cells .
Safety and Hazards
Mechanism of Action
properties
IUPAC Name |
4-(4-bromophenyl)-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2S/c10-7-3-1-6(2-4-7)8-5-13-9(11)12-8/h1-5H,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBRNKOLWXWMLTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSC(=N2)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90347370 |
Source
|
| Record name | 2-Amino-4-(4-bromophenyl)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90347370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-(4-bromophenyl)thiazole | |
CAS RN |
2103-94-8 |
Source
|
| Record name | 2-Amino-4-(4-bromophenyl)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90347370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(4-bromophenyl)-1,3-thiazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 2-amino-4-(4-bromophenyl)thiazole a potential candidate for enzyme inhibition?
A1: Research indicates that 2-amino-4-(4-bromophenyl)thiazole exhibits potent inhibitory effects against specific enzymes, namely human carbonic anhydrase II (hCA II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) []. This inhibitory activity makes it a molecule of interest for further exploration in relevant therapeutic areas.
Q2: How does 2-amino-4-(4-bromophenyl)thiazole interact with these enzymes?
A2: While the exact mechanism of interaction is not elaborated upon in the research paper, the study suggests that 2-amino-4-(4-bromophenyl)thiazole likely binds to the active sites of hCA II, AChE, and BChE []. This binding interaction is thought to hinder the enzyme's catalytic activity, leading to the observed inhibition. Further investigation, potentially employing techniques like X-ray crystallography or molecular dynamics simulations, could elucidate the precise binding mode and interactions.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2,4,6-Trinitrophenyl)amino]ethanol](/img/structure/B182896.png)
![2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]quinoxaline](/img/structure/B182909.png)
